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Foreword

N-Ethylammelide, a derivative of the s-triazine heterocyclic system, represents a class of
molecules with significant potential in medicinal chemistry and materials science. The s-triazine
scaffold is a privileged structure, known to impart a wide range of biological activities, including
anticancer, antiviral, and antimicrobial properties.[1][2][3][4] This guide provides a
comprehensive overview of the chemical properties and structure of N-Ethylammelide,
offering a foundational resource for researchers engaged in the exploration of novel
therapeutics and functional materials.

Introduction to N-Ethylammelide

N-Ethylammelide, systematically named 6-(ethylamino)-1,3,5-triazine-2,4(1H,3H)-dione, is a
mono-substituted derivative of ammelide.[5] It belongs to the family of 1,3,5-triazines,
characterized by a six-membered ring composed of alternating carbon and nitrogen atoms.[6]
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The presence of an ethylamino group and two hydroxyl groups (in its tautomeric form) on the
triazine ring suggests a molecule with the potential for diverse intermolecular interactions, a key
feature for biological activity and material properties.

Physicochemical Properties

While extensive experimental data for N-Ethylammelide is not widely published, its
fundamental properties can be summarized based on available database information and
theoretical calculations.

Property Value Source

6-(ethylamino)-1,3,5-triazine-
IUPAC Name ] PubChem[5]
2,4(1H,3H)-dione

Molecular Formula CsHsN4O:2 PubChem[5]
Molecular Weight 156.14 g/mol PubChem][5]
CAS Number 2630-10-6 PubChem[5]
Expected to be a white General knowledge of related
Appearance _ _ o
crystalline solid triazines[7]
Melting Point Data not available

Expected to have limited

solubility in water and some
organic solvents. Ammelide

. , , , _ Inferred from related
Solubility itself is sparingly soluble in
compounds[7][8]

water.[7][8] The ethyl group
may slightly increase its

lipophilicity.

XLogP3 -0.7 PubChem (Computed)[5]

Molecular Structure and Isomerism

The structure of N-Ethylammelide is centered around the s-triazine core. The molecule
exhibits tautomerism, existing in equilibrium between the dione and diol forms. This property is
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crucial as it influences the molecule's hydrogen bonding capabilities and its potential
interactions with biological targets.

graph N Ethylammelide Structure {
layout=neato;
node [shape=plaintext];

// Define nodes for the triazine ring
N1 [label="N"];
C2 [label="C"];
N3 [label="N"1;
C4 [label="C"];
N5 [label="N"];
C6 [label="C"1;

// Define substituent nodes
0 C2 [label="0"];

H N3 [label="H"];

0 C4 [label="0"];

H N5 [label="H"];

N C6 [label="N"1;

H N C6 [label="H"];

CH2 [label="CH:2"];

CH3 [label="CH3:"];

// Position nodes

N1 [pos="0,1!"];

C2 [po0s="0.87,0.5!'"];
N3 [p0s="0.87,-0.5!"];
C4 [pos="0,-1!"];
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N5 [pos="-0.87,-0.5!"];
C6 [pos="-0.87,0.5!"1;

0 C2
H N3
0 C4
H N5
N C6

[pos="1.74,0.8!"];
[pos="1.74,-0.8!"];
[pos="0,-1.8!"];
[pos="-1.74,-0.8!"1;
[pos="-1.74,0.8!"];

HNC6 [pos="-1.74,1.41"1;
CH2 [pos="-2.61,0.5!"];
CH3 [pos="-3.48,0.8!"1;

// Draw edges

N1 -- C2 [label=""];

C2 -- N3 [label=""];

N3 -- C4 [label=""];

C4 -- N5 [label=""];

N5 -- C6 [label=""];

C6 -- N1 [label=""];

C2 -- 0 C2 [style=double];
N3 -- H N3;

C4 -- 0 C4 [style=double];
N5 -- H N5;

C6 -- N C6;

N C6 -- HN C6;

N C6 -- CH2;

CH2 -- CH3;
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// Add labels for tautomeric form
label = "Dione Tautomer of N-Ethylammelide";
fontcolor="#202124";

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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